Cas no 880811-31-4 (N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide)

• Product Name: N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide
• CAS No: 880811-31-4
• MF: C₁₉H₁₉BrN₄O₂
• MW: 415.283763170242
• CID: 5421636
• Update Time: 2025-11-02

N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide
• 1,2,3-Benzotriazine-3(4H)-hexanamide, N-(3-bromophenyl)-4-oxo-
• N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide

• Inchi： 1S/C19H19BrN4O2/c20-14-7-6-8-15(13-14)21-18(25)11-2-1-5-12-24-19(26)16-9-3-4-10-17(16)22-23-24/h3-4,6-10,13H,1-2,5,11-12H2,(H,21,25)
• InChI Key： NDQOUZXPHOSABM-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCCCCC(NC2=CC=CC(Br)=C2)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide

N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide (CAS No. 880811-31-4): A Comprehensive Overview

N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide (CAS No. 880811-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique benzotriazinone core and bromophenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its structural complexity and functional diversity make it a valuable asset in drug discovery and development.

The compound's molecular formula is C₁₉H₁₉BrN₄O₂, with a molecular weight of 415.29 g/mol. The presence of both the benzotriazinone and bromophenyl groups contributes to its distinctive chemical properties, including its solubility profile and reactivity. Researchers have explored its potential in targeting specific enzymes and receptors, particularly in the context of kinase inhibition and cancer therapeutics, which are currently hot topics in biomedical research.

One of the most intriguing aspects of N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide is its role in the development of small-molecule inhibitors. Recent studies have highlighted its utility in modulating protein-protein interactions, a growing area of interest in drug design. The compound's ability to bind selectively to certain protein domains has made it a candidate for further investigation in precision medicine applications.

In addition to its pharmaceutical potential, CAS No. 880811-31-4 has also been studied for its photophysical properties. The benzotriazinone moiety is known to exhibit interesting fluorescence characteristics, which could be leveraged in the development of molecular probes for imaging and diagnostics. This aligns with the increasing demand for non-invasive diagnostic tools in modern healthcare.

The synthesis of N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide typically involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers have optimized these methods to improve yield and purity, addressing common challenges in the production of complex heterocyclic compounds. These advancements are particularly relevant given the current focus on sustainable chemistry and green synthesis practices.

From a commercial perspective, the demand for CAS No. 880811-31-4 has been steadily increasing, driven by its applications in drug discovery and material science. Suppliers and manufacturers are investing in scalable production methods to meet the needs of academic and industrial researchers. The compound's versatility and potential for customization make it a valuable asset in the competitive landscape of fine chemicals.

Quality control is a critical aspect of working with N-(3-bromophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. These measures are essential for maintaining reproducibility in research and development, a key concern for scientists working in high-throughput screening environments.

Looking ahead, the future of CAS No. 880811-31-4 appears promising. With ongoing research into its biological activities and material properties, this compound is likely to remain a focus of innovation in multiple scientific disciplines. Its unique combination of structural features positions it as a versatile building block for next-generation therapeutic agents and functional materials, aligning with global trends in science and technology.